Cas no 391927-27-8 (2-Thiophenecarbonitrile, 5-(2-hydroxyphenyl)-)

• Product Name: 2-Thiophenecarbonitrile, 5-(2-hydroxyphenyl)-
• CAS No: 391927-27-8
• MF: C₁₁H₇NOS
• MW: 201.244381189346
• CID: 1508637
• PubChem ID: 22038550
• Update Time: 2025-04-21

2-Thiophenecarbonitrile, 5-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 5-(2-hydroxyphenyl)-
• 391927-27-8
• 5-(2-Hydroxyphenyl)-2-thiophenecarbonitrile
• DB-413009
• SCHEMBL4715808
• AKOS021450835

• Inchi： 1S/C11H7NOS/c12-7-8-5-6-11(14-8)9-3-1-2-4-10(9)13/h1-6,13H
• InChI Key： UZBSTPGGUQIXNG-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1C=CC=CC=1O

Computed Properties

• Exact Mass: 201.02491
• Monoisotopic Mass: 201.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 44.02